61-01-8

Methopromazine

In Stock

• CAS RN:
• 61-01-8

• Formula:
• C18H22N2OS

• InChI:
• InChI=1S/C18H22N2OS/c1-19(2)11-6-12-20-15-7-4-5-8-17(15)22-18-10-9-14(21-3)13-16(18)20/h4-5,7-10,13H,6,11-12H2,1-3H3

• InChIKey:
• BRABPYPSZVCCLR-UHFFFAOYSA-N

• Methopromazine is a member of phenothiazines.

1,4-Dibromo-2-chloro-1,1,2-trifluorodecane

In Stock

• CAS RN:
• 461-01-8

• Formula:
• C10H16Br2ClF3

• InChI:
• InChI=1S/C10H16Br2ClF3/c1-2-3-4-5-6-8(11)7-9(13,14)10(12,15)16/h8H,2-7H2,1H3

• InChIKey:
• IVXKUGOCECZHGU-UHFFFAOYSA-N

• 1,4-Dibromo-2-chloro-1,1,2-trifluorodecane is a useful research compound. Its molecular formula is C10H16Br2ClF3 and its molecular weight is 388.49 g/mol. The purity is usually 95%.

6,7-dihydro-3H-cyclopenta[d]pyrimidin-4(5H)-one

In Stock

• CAS RN:
• 5661-01-8

• Formula:
• C7H8N2O

• InChI:
• InChI=1S/C7H8N2O/c10-7-5-2-1-3-6(5)8-4-9-7/h4H,1-3H2,(H,8,9,10)

• InChIKey:
• RCTLNIIGJAMFQP-UHFFFAOYSA-N

• 6,7-dihydro-3H-cyclopenta[d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.

(2s)-2-Amino-N-Butyl-Propanamide

• CAS RN:
• 42461-01-8

• Formula:
• C7H16N2O

• InChI:
• InChI=1S/C7H16N2O/c1-3-4-5-9-7(10)6(2)8/h6H,3-5,8H2,1-2H3,(H,9,10)/t6-/m0/s1

• InChIKey:
• XXYQJGUBGFEJMV-LURJTMIESA-N

• (2s)-2-Amino-N-Butyl-Propanamide is a useful research compound. Its molecular formula is C7H16N2O and its molecular weight is 144.21 g/mol. The purity is usually 95%.

(3aR,4R,5R,6aS)-4-((E)-3,3-Difluoro-4-phenoxybut-1-en-1-yl)-5-hydroxyhexahydro-2H-cyclopenta[b]furan-2-one

In Stock

• CAS RN:
• 209861-01-8

• Formula:
• C17H18F2O4

• InChI:
• InChI=1S/C17H18F2O4/c18-17(19,10-22-11-4-2-1-3-5-11)7-6-12-13-8-16(21)23-15(13)9-14(12)20/h1-7,12-15,20H,8-10H2/b7-6+/t12-,13-,14-,15+/m1/s1

• InChIKey:
• SJHMQXMERUQDSR-BNBDNKSYSA-N

• (3aR,4R,5R,6aS)-4-((E)-3,3-Difluoro-4-phenoxybut-1-en-1-yl)-5-hydroxyhexahydro-2H-cyclopenta[b]furan-2-one is a useful research compound. Its molecular formula is C17H18F2O4 and its molecular weight is 324.32 g/mol. The purity is usually 95%.

ethyl 2-(cyclohexylcarbamothioylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• CAS RN:
• 351161-01-8

• Formula:
• C19H28N2O2S2

• InChI:
• InChI=1S/C19H28N2O2S2/c1-2-23-18(22)16-14-11-7-4-8-12-15(14)25-17(16)21-19(24)20-13-9-5-3-6-10-13/h13H,2-12H2,1H3,(H2,20,21,24)

• InChIKey:
• ARRHGHKPVAWUFB-UHFFFAOYSA-N

• Ethyl 2-(cyclohexylcarbamothioylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H28N2O2S2 and its molecular weight is 380.6g/mol. The purity is usually 95%.

5-bromo-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 864861-01-8

• Formula:
• C16H11BrN2O3S2

• InChI:
• InChI=1S/C16H11BrN2O3S2/c17-14-4-3-13(24-14)15(20)19-16-18-10(8-23-16)9-1-2-11-12(7-9)22-6-5-21-11/h1-4,7-8H,5-6H2,(H,18,19,20)

• InChIKey:
• JNRXBBNRYUOLJY-UHFFFAOYSA-N

• 5-bromo-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H11BrN2O3S2 and its molecular weight is 423.3. The purity is usually 95%.

3-(4-Bromophenyl)-1-(2-methoxyphenyl)propan-1-one

In Stock

• CAS RN:
• 898761-01-8

• Formula:
• C16H15BrO2

• InChI:
• InChI=1S/C16H15BrO2/c1-19-16-5-3-2-4-14(16)15(18)11-8-12-6-9-13(17)10-7-12/h2-7,9-10H,8,11H2,1H3

• InChIKey:
• ZXAUGTTULHEKLQ-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-1-(2-methoxyphenyl)propan-1-one is a useful research compound. Its molecular formula is C16H15BrO2 and its molecular weight is 319.19 g/mol. The purity is usually 95%.

Altromycin D

• CAS RN:
• 128461-01-8

• Formula:
• C47H59NO17

• InChI:
• InChI=1S/C47H59NO17/c1-19-37(50)28(57-9)16-32(61-19)47(56,44(55)59-11)26-14-25-35(42-36(26)27(49)15-31(63-42)46(6)22(4)65-46)41(54)34-24(39(25)52)13-12-23(40(34)53)30-18-45(5,48(7)8)43(21(3)60-30)64-33-17-29(58-10)38(51)20(2)62-33/h12-15,19-22,28-30,32-33,37-38,43,50-51,53,56H,16-18H2,1-11H3

• InChIKey:
• CSPDCSMLEJFUJJ-UHFFFAOYSA-N

• Altromycin D is a novel pluramycin-like antibiotic.

3-Bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline

In Stock

• CAS RN:
• 1564561-01-8

• Formula:
• C11H16BrNO3

• InChI:
• InChI=1S/C11H16BrNO3/c1-14-4-5-15-6-7-16-11-3-2-9(13)8-10(11)12/h2-3,8H,4-7,13H2,1H3

• InChIKey:
• JUHKXCFVSJZOAZ-UHFFFAOYSA-N

• 3-Bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline is a useful research compound. Its molecular formula is C11H16BrNO3 and its molecular weight is 290.157. The purity is usually 95%.

2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)acetamide

In Stock

• CAS RN:
• 1705761-01-8

• Formula:
• C19H21FN2O2S

• InChI:
• InChI=1S/C19H21FN2O2S/c1-22-9-8-13-10-14(2-7-17(13)22)18(23)11-21-19(24)12-25-16-5-3-15(20)4-6-16/h2-7,10,18,23H,8-9,11-12H2,1H3,(H,21,24)

• InChIKey:
• FEISJPYZXJUEKE-UHFFFAOYSA-N

• 2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H21FN2O2S and its molecular weight is 360.45. The purity is usually 95%.

N-carbobenzoxy-g-aminohexanoic acid

Usually In Stock

• CAS RN:
• 1860161-01-8

• Formula:
• C14H19NO4

• InChI:
• InChI=1S/C14H19NO4/c1-2-12(8-9-13(16)17)15-14(18)19-10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,15,18)(H,16,17)

• InChIKey:
• ZSQBDNASFGRMAI-UHFFFAOYSA-N

• N-carbobenzoxy-g-aminohexanoic acid is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.309. The purity is usually 95%.

N-{9-cyclopropyl-9-azabicyclo[3.3.1]nonan-3-ylidene}hydroxylamine

In Stock

• CAS RN:
• 1187161-01-8

• Formula:
• C11H18N2O

• InChI:
• InChI=1S/C11H18N2O/c14-12-8-6-10-2-1-3-11(7-8)13(10)9-4-5-9/h9-11,14H,1-7H2

• InChIKey:
• FYCUNWQYWZGPPU-UHFFFAOYSA-N

• N-{9-cyclopropyl-9-azabicyclo[3.3.1]nonan-3-ylidene}hydroxylamine is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.

Tert-butyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate

Usually In Stock

• CAS RN:
• 2248261-01-8

• Formula:
• C12H15ClFNO2

• InChI:
• InChI=1S/C12H15ClFNO2/c1-12(2,3)17-11(16)10(15)7-4-5-8(13)9(14)6-7/h4-6,10H,15H2,1-3H3

• InChIKey:
• FECCXYDFZHKNJD-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(4-chloro-3-fluorophenyl)acetate is a useful research compound. Its molecular formula is C12H15ClFNO2 and its molecular weight is 259.71. The purity is usually 95%.